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Compound Name: 2,3-Dihydrohinokiflavone

Cat. No.: B600327

2,3-Dihydrohinokiflavone: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydrohinokiflavone is a naturally occurring biflavonoid found in a variety of plant
species, including those of the Cupressaceae family. As a member of the flavonoid family, it
exhibits significant antioxidant and anti-inflammatory properties, making it a compound of
interest for therapeutic research.[1] This technical guide provides a comprehensive overview of
the known physical and chemical properties of 2,3-Dihydrohinokiflavone, alongside detailed
experimental protocols and an exploration of its biological activities and associated signaling
pathways. This document is intended to serve as a foundational resource for researchers
investigating its potential applications in drug discovery and development.

Chemical and Physical Properties

2,3-Dihydrohinokiflavone is a biflavonoid composed of two flavone units linked by an ether
bond.[2] Its structure is characterized by a dihydroflavone moiety linked to a flavone moiety.

Table 1: General and Computed Physical Properties of 2,3-Dihydrohinokiflavone
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Property Value Source
Chemical Formula C30H20010 [11[3]
Molecular Weight 540.47 g/mol [1][3]
CAS Number 34292-87-0 [1]I3]
6-[4-(5,7-dihydroxy-4-oxo-2,3-
dihydrochromen-2-
IUPAC Name yl)phenoxy]-5,7-dihydroxy-2- [4]
(4-hydroxyphenyl)chromen-4-
one
Appearance Yellow powder [5]
Data not available. The related
Melting Point compound flavanone has a [6]
melting point of 77 °C.
Data not available for specific
solvents. Flavonoids are
N generally soluble in DMSO and
Solubility [2]

alcohols like ethanol and
methanol, and poorly soluble

in water.

Storage Temperature

2-8°C

[3]

Table 2: Spectroscopic Data for 2,3-Dihydrohinokiflavone and Related Compounds
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Spectroscopic Data Value Sourcel/Notes

Band I: ~330-360 nm, Band lI:
UV-Vis Amax (Methanol) ~250-280 nm (Expected for [718]

flavanones)

Data not available for 2,3-
Dihydrohinokiflavone. Aromatic
protons typically appear

1H NMR (DMSO-ds) between & 6.0-8.0 ppm. [9]
Protons on the dihydropyran
ring are expected around &
2.5-5.5 ppm.

Data not available for 2,3-
Dihydrohinokiflavone.
Carbonyl (C4) signal is

13C NMR yHCA) sig [1]
expected around & 177 ppm.
Aromatic carbons resonate

between & 100-165 ppm.

Mass Spectrometry (LC-MS) [M+H]* =541.1136 [4]

Biological Activity and Signaling Pathways

2,3-Dihydrohinokiflavone, as a flavonoid, is known to possess potent antioxidant and anti-
inflammatory activities.[1] These effects are primarily attributed to its ability to modulate key
cellular signaling pathways involved in inflammation and oxidative stress.

Anti-inflammatory Activity

Flavonoids, including likely 2,3-Dihydrohinokiflavone, exert their anti-inflammatory effects by
inhibiting the production of pro-inflammatory mediators. This is often achieved through the
modulation of the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase
(MAPK) signaling pathways.

o NF-kB Pathway: NF-kB is a crucial transcription factor that regulates the expression of genes
involved in the inflammatory response. In unstimulated cells, NF-kB is sequestered in the
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cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation by pro-inflammatory signals, IkB

is phosphorylated and degraded, allowing NF-kB to translocate to the nucleus and activate

the transcription of inflammatory genes. Flavonoids can inhibit NF-kB activation by

preventing IkB degradation.[10][11]

 MAPK Pathway: The MAPK pathway is another critical signaling cascade involved in

inflammation. It comprises a series of protein kinases that are sequentially activated in

response to extracellular stimuli. Key components of this pathway include p38, JNK, and

ERK. Flavonoids have been shown to inhibit the phosphorylation and activation of these

kinases, thereby downregulating the inflammatory response.[11]
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Figure 1: Putative anti-inflammatory mechanism of 2,3-Dihydrohinokiflavone.

Antioxidant Activity

The antioxidant activity of flavonoids like 2,3-Dihydrohinokiflavone stems from their ability to

scavenge free radicals and chelate metal ions, thereby preventing oxidative damage to cellular

components. The presence of multiple hydroxyl groups on the aromatic rings is crucial for this

activity.
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2,3-Dihydrohinokiflavone
(with -OH groups)
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(Lipid peroxidation, DNA damage)
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Dried Plant Material
(e.g., leaves, bark)

Maceration or Soxhlet Extraction
(e.g., with Methanol or Ethanol)

Filtration and Concentration
(Rotary Evaporation)

Liquid-Liquid Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Ethyl Acetate Fraction

Column Chromatography
(Silica Gel or Sephadex LH-20)

Preparative HPLC

Structure Elucidation
(NMR, MS, UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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